N-(2-benzoyl-4-chlorophenyl)-3-ethoxypropanamide

• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-3-ethoxypropanamide
• InChI: InChI=1S/C18H18ClNO3/c1-2-23-11-10-17(21)20-16-9-8-14(19)12-15(16)18(22)13-6-4-3-5-7-13/h3-9,12H,2,10-11H2,1H3,(H,20,21)
• InChI Key: RXOFTGBIZIAEFP-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)NC1=C(C=C(C=C1)Cl)C(=O)C2=CC=CC=C2
• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol

Description

N-(2-benzoyl-4-chlorophenyl)-3-ethoxypropanamide, commonly known as BCEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCEP is a white crystalline powder with a molecular formula of C18H18ClNO3 and a molecular weight of 339.79 g/mol.

Mechanism of Action

The mechanism of action of BCEP is not fully understood. However, it is believed that BCEP exerts its biological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). COX-2 and LOX are enzymes that are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting the activity of these enzymes, BCEP reduces the production of inflammatory mediators and thereby exerts its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects:
BCEP has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that BCEP inhibits the activity of COX-2 and LOX, thereby reducing the production of inflammatory mediators. BCEP has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects. In vivo studies have shown that BCEP reduces inflammation, pain, and fever in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCEP is its potential applications in various fields such as medicine, agriculture, and material science. BCEP is also relatively easy to synthesize and purify, which makes it a suitable compound for laboratory experiments. However, one of the limitations of BCEP is its low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of BCEP. One direction is to further investigate the mechanism of action of BCEP and its potential applications in the treatment of cancer and Alzheimer's disease. Another direction is to explore the use of BCEP as a herbicide and insecticide in agriculture. Additionally, the development of new materials such as polymers and liquid crystals using BCEP as a building block is an area of potential future research.

Scientific Research Applications

BCEP has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, BCEP has been shown to have anti-inflammatory, analgesic, and antipyretic properties. BCEP has also been studied for its potential use in the treatment of cancer and Alzheimer's disease. In agriculture, BCEP has been shown to have herbicidal and insecticidal properties. BCEP has also been studied for its potential use in the development of new materials such as polymers and liquid crystals.